Cas no 75879-18-4 (Leukotriene A methyl ester)

• Product Name: Leukotriene A methyl ester
• CAS No: 75879-18-4
• MF: C₂₁H₃₂O₃
• MW: 332.476986885071
• CID: 982102
• Update Time: 2023-08-02

Leukotriene A methyl ester Chemical and Physical Properties

Names and Identifiers

• leukotriene A methyl ester
• methyl 4-[(2R)-3-[(1E,3E,5E,8E)-tetradeca-1,3,5,8-tetraenyl]oxiran-2-yl]butanoate
• Lta4 ME
• Oxiranebutanoic acid, 3-(1,3,5,8-tetradecatetraenyl)-, methyl ester, (2alpha,3beta(1E,3E,5Z,8Z))-
• Leukotriene A methyl ester

• Inchi： 1S/C21H32O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-19-20(24-19)17-15-18-21(22)23-2/h7-8,10-14,16,19-20H,3-6,9,15,17-18H2,1-2H3/b8-7+,11-10+,13-12+,16-14+/t19?,20-/m1/s1
• InChI Key： WTKAVFHPLJFCMZ-WUHFFIFTSA-N
• SMILES： O1C(/C=C/C=C/C=C/C/C=C/CCCCC)[C@H]1CCCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 446
• Topological Polar Surface Area: 38.8